Cas no 866349-32-8 ((2Z)-2-(benzenesulfonamidoimino)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2H-chromene-3-carboxamide)

• Product Name: (2Z)-2-(benzenesulfonamidoimino)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2H-chromene-3-carboxamide
• CAS No: 866349-32-8
• MF: C₂₄H₁₉N₃O₆S
• MW: 477.489164590836
• CID: 5818656
• PubChem ID: 6893615
• Update Time: 2025-07-17

(2Z)-2-(benzenesulfonamidoimino)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2H-chromene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• (2Z)-2-(benzenesulfonylhydrazinylidene)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)chromene-3-carboxamide
• Benzenesulfonic acid, 2-[3-[[(2,3-dihydro-1,4-benzodioxin-6-yl)amino]carbonyl]-2H-1-benzopyran-2-ylidene]hydrazide
• F1603-0016
• (2Z)-N-2,3-dihydro-1,4-benzodioxin-6-yl-2-[(phenylsulfonyl)hydrazono]-2H-chromene-3-carboxamide
• (2Z)-2-(benzenesulfonamidoimino)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2H-chromene-3-carboxamide
• (Z)-N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-(2-(phenylsulfonyl)hydrazono)-2H-chromene-3-carboxamide
• 866349-32-8
• AKOS001843923

• Inchi： 1S/C24H19N3O6S/c28-23(25-17-10-11-21-22(15-17)32-13-12-31-21)19-14-16-6-4-5-9-20(16)33-24(19)26-27-34(29,30)18-7-2-1-3-8-18/h1-11,14-15,27H,12-13H2,(H,25,28)
• InChI Key： KBSUJXHCRRLSSN-UHFFFAOYSA-N
• SMILES： C1(S(NN=C2OC3=CC=CC=C3C=C2C(NC2=CC=C3OCCOC3=C2)=O)(=O)=O)=CC=CC=C1

Computed Properties

• Exact Mass: 477.09945651g/mol
• Monoisotopic Mass: 477.09945651g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 34
• Rotatable Bond Count: 5
• Complexity: 908
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 124Ų

Experimental Properties

• Density: 1.45±0.1 g/cm3(Predicted)
• pka: 5.24±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on (2Z)-2-(benzenesulfonamidoimino)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2H-chromene-3-carboxamide

Comprehensive Analysis of (2Z)-2-(benzenesulfonamidoimino)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2H-chromene-3-carboxamide (CAS No. 866349-32-8)

The compound (2Z)-2-(benzenesulfonamidoimino)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2H-chromene-3-carboxamide (CAS No. 866349-32-8) is a synthetic organic molecule with a complex structure that combines a chromene core with benzenesulfonamide and dihydrobenzodioxin moieties. This unique combination of functional groups makes it a subject of interest in medicinal chemistry and drug discovery. Researchers are particularly intrigued by its potential applications in targeting specific biological pathways, given its structural resemblance to known bioactive molecules.

In recent years, the scientific community has shown increasing interest in chromene derivatives due to their diverse pharmacological properties, including anti-inflammatory, anticancer, and antimicrobial activities. The presence of the benzenesulfonamide group in this compound further enhances its potential as a modulator of enzyme activity, particularly in the context of carbonic anhydrase inhibition. This has led to speculation about its utility in developing novel therapeutics for conditions such as glaucoma, epilepsy, and even certain cancers.

The dihydrobenzodioxin moiety in this molecule adds another layer of complexity and potential functionality. This structural feature is found in several FDA-approved drugs and is known to contribute to metabolic stability and improved pharmacokinetic properties. When combined with the chromene scaffold, it creates a hybrid structure that may offer synergistic benefits in drug design. Current research trends suggest that such hybrid molecules are becoming increasingly important in addressing drug resistance and improving therapeutic outcomes.

From a synthetic chemistry perspective, the preparation of CAS No. 866349-32-8 presents interesting challenges and opportunities. The Z-configuration of the imino group (as indicated by the (2Z) prefix in the name) is particularly noteworthy, as this stereochemistry can significantly influence the compound's biological activity and binding affinity. Modern synthetic approaches often employ transition metal catalysis or organocatalysis to achieve such specific configurations efficiently.

In the context of current pharmaceutical research hotspots, this compound aligns well with several trending topics. The growing interest in multi-target directed ligands (MTDLs) makes this molecule particularly relevant, as its complex structure suggests potential interactions with multiple biological targets. Additionally, with the increasing focus on fragment-based drug discovery, the distinct structural fragments of this compound could serve as valuable starting points for the development of new therapeutic agents.

The physicochemical properties of (2Z)-2-(benzenesulfonamidoimino)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2H-chromene-3-carboxamide are also worthy of discussion. Preliminary computational analyses suggest moderate lipophilicity, which is favorable for membrane permeability while maintaining sufficient water solubility for biological testing. These characteristics position it well for further optimization in drug development programs, particularly for central nervous system targets where balanced physicochemical properties are crucial.

As the pharmaceutical industry continues to explore structure-activity relationships in complex molecules, compounds like CAS No. 866349-32-8 provide valuable case studies. The integration of chromene, sulfonamide, and benzodioxin pharmacophores in a single molecule offers multiple avenues for structural modification and optimization. This makes it an attractive candidate for medicinal chemistry programs aimed at discovering new chemical entities with improved efficacy and safety profiles.

Looking forward, the potential applications of this compound may extend beyond traditional small-molecule therapeutics. With the rise of proteolysis targeting chimeras (PROTACs) and other targeted protein degradation technologies, the distinct structural features of this molecule could be leveraged to develop novel degrader compounds. The benzenesulfonamide group, in particular, has shown promise in recruiting E3 ubiquitin ligases, a critical component of many targeted degradation strategies.

In conclusion, (2Z)-2-(benzenesulfonamidoimino)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2H-chromene-3-carboxamide represents an intriguing case study in modern medicinal chemistry. Its complex structure embodies several important pharmacophores, making it a valuable subject for research in drug discovery and development. As scientific understanding of molecular interactions continues to advance, compounds like this will likely play an important role in addressing unmet medical needs through innovative therapeutic approaches.